Cas no 53121-41-8 (Phosphorodichloridic acid, octyl ester)

• Product Name: Phosphorodichloridic acid, octyl ester
• CAS No: 53121-41-8
• MF: C₈H₁₇Cl₂O₂P
• MW: 247.099141836166
• CID: 358004
• PubChem ID: 6422925
• Update Time: 2025-04-19

Phosphorodichloridic acid, octyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphorodichloridic acid, octyl ester
• 1-dichlorophosphoryloxyoctane
• Dichlorophosphinic acid octyl ester
• SY295464
• 53121-41-8
• SCHEMBL1261030
• octyl phosphorodichloridate
• DTXSID00423674

• Inchi： 1S/C8H17Cl2O2P/c1-2-3-4-5-6-7-8-12-13(9,10)11/h2-8H2,1H3
• InChI Key： DWOJDQINSJFPLB-UHFFFAOYSA-N
• SMILES： ClP(=O)(OCCCCCCCC)Cl

Computed Properties

• Exact Mass: 246.03451
• Monoisotopic Mass: 246.0343222g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3